N-(2,2-difluoro-3-hydroxypropyl)-2-fluoro-5-methylbenzenesulfonamide

• IUPAC Name: N-(2,2-difluoro-3-hydroxypropyl)-2-fluoro-5-methylbenzenesulfonamide
• InChI: InChI=1S/C10H12F3NO3S/c1-7-2-3-8(11)9(4-7)18(16,17)14-5-10(12,13)6-15/h2-4,14-15H,5-6H2,1H3
• InChI Key: IRXXLPDTIMLTAA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)F)S(=O)(=O)NCC(CO)(F)F
• Molecular Formula: C10H12F3NO3S
• Molecular Weight: 283.27 g/mol

Description

N-(2,2-difluoro-3-hydroxypropyl)-2-fluoro-5-methylbenzenesulfonamide, also known as DHPFMBS, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound belongs to the class of sulfonamide compounds and has been synthesized using various methods.

Mechanism of Action

The mechanism of action of N-(2,2-difluoro-3-hydroxypropyl)-2-fluoro-5-methylbenzenesulfonamide is not fully understood. However, it is believed to inhibit the activity of certain enzymes by binding to their active sites. This leads to a decrease in the activity of these enzymes, which can have various physiological effects.
Biochemical and physiological effects:
This compound has been shown to have various biochemical and physiological effects. It has been found to inhibit the activity of carbonic anhydrase, which plays a role in the regulation of pH in the body. This can lead to a decrease in the production of acid in the body, which can be beneficial in certain conditions such as glaucoma. This compound has also been found to inhibit the activity of acetylcholinesterase, which is involved in the transmission of nerve impulses. This can lead to a decrease in the activity of the nervous system, which can be beneficial in certain conditions such as Alzheimer's disease.

Advantages and Limitations for Lab Experiments

N-(2,2-difluoro-3-hydroxypropyl)-2-fluoro-5-methylbenzenesulfonamide has several advantages for lab experiments. It is stable under normal laboratory conditions and can be easily synthesized using commercially available reagents. However, this compound has some limitations for lab experiments. It has low solubility in water, which can make it difficult to use in certain experiments. Additionally, the mechanism of action of this compound is not fully understood, which can make it challenging to interpret experimental results.

Future Directions

There are several future directions for the research on N-(2,2-difluoro-3-hydroxypropyl)-2-fluoro-5-methylbenzenesulfonamide. One area of interest is the development of this compound as a potential therapeutic agent for cancer treatment. Further studies are needed to determine the efficacy of this compound in vivo and to investigate its potential side effects. Another area of interest is the investigation of the mechanism of action of this compound. Understanding the molecular interactions between this compound and its target enzymes could lead to the development of more effective therapeutic agents. Additionally, the development of new synthesis methods for this compound could lead to improved yields and purity of the compound.

Synthesis Methods

The synthesis of N-(2,2-difluoro-3-hydroxypropyl)-2-fluoro-5-methylbenzenesulfonamide involves the reaction between 2-fluoro-5-methylbenzenesulfonyl chloride and 2,2-difluoro-3-hydroxypropylamine. This reaction leads to the formation of this compound as a white solid with a yield of around 60%. The purity of the compound can be increased by recrystallization.

Scientific Research Applications

N-(2,2-difluoro-3-hydroxypropyl)-2-fluoro-5-methylbenzenesulfonamide has been extensively studied for its potential therapeutic applications. It has been found to have inhibitory effects on certain enzymes, such as carbonic anhydrase and acetylcholinesterase, which are involved in various physiological processes. This compound has also been investigated for its potential use in cancer treatment, as it has been shown to inhibit the growth of cancer cells in vitro.